2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-cyclohexylacetamide

• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-N-cyclohexylacetamide
• InChI: InChI=1S/C12H17BrN4O3/c1-8-11(13)12(17(19)20)15-16(8)7-10(18)14-9-5-3-2-4-6-9/h9H,2-7H2,1H3,(H,14,18)
• InChI Key: YUTJCKWTVMQUJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2CCCCC2)[N+](=O)[O-])Br
• Molecular Formula: C12H17BrN4O3
• Molecular Weight: 345.19 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole-acetamide derivatives, including structures similar to the compound , involves multiple steps, including the use of infrared spectrophotometry (IR), nuclear magnetic resonance spectroscopy (NMR), and electrospray ionization-mass spectrometry (ESI-MS) for characterization. Coordination complexes of these derivatives have been synthesized and characterized by elemental analysis and spectroscopic studies, highlighting the versatility of pyrazole-acetamide derivatives in forming complex structures (Chkirate et al., 2019).

Molecular Structure Analysis

The molecular structure of pyrazole-acetamide derivatives is elucidated through single crystal X-ray crystallography, revealing intricate details of their crystal packing and the interactions that govern their assembly. These studies provide insights into the molecular geometry and the role of hydrogen bonding in the self-assembly process, crucial for understanding the molecular structure of complex compounds like 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-cyclohexylacetamide (Chkirate et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving pyrazole-acetamide derivatives showcase their reactivity and potential for forming diverse chemical structures. For instance, reactions under specific conditions can lead to the formation of coordination complexes with metals, demonstrating the compound's ability to engage in complex chemical reactions. The antioxidant activity of these compounds also highlights their chemical properties and potential applications in various fields (Chkirate et al., 2019).

Physical Properties Analysis

The physical properties of pyrazole-acetamide derivatives, such as solubility, melting point, and stability, are crucial for their practical applications. While specific data on 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-cyclohexylacetamide are not readily available, the analytical techniques used in their study, including spectroscopic and crystallographic methods, provide a foundation for understanding their physical characteristics.

Chemical Properties Analysis

The chemical properties, including reactivity, chemical stability, and interaction with other molecules, are essential for understanding the applications and behavior of pyrazole-acetamide derivatives in chemical reactions. The formation of coordination complexes and the demonstrated antioxidant activity suggest a wide range of chemical behaviors and potential for further exploration in various chemical contexts (Chkirate et al., 2019).